Methyl 2-(2-methyl-5-nitrophenyl)acetate
Cat. No. B1501490
Key on ui cas rn:
287119-84-0
M. Wt: 209.2 g/mol
InChI Key: PXDGHWZWDUIGSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][OH:18].[CH3:1][O:2][C:3]([CH2:4][c:5]1[c:6]([CH3:14])[cH:7][cH:8][c:9]([N+:11]([O-:12])=[O:13])[cH:10]1)=[O:15]>>[CH3:1][O:2][C:3]([CH2:4][c:5]1[c:6]([CH3:14])[cH:7][cH:8][c:9]([NH2:11])[cH:10]1)=[O:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)Cc1cc([N+](=O)[O-])ccc1C
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)Cc1cc(N)ccc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
